Cas no 1201633-43-3 (N-Ethyl-4-nitroaniline hydrochloride)

• Product Name: N-Ethyl-4-nitroaniline hydrochloride
• CAS No: 1201633-43-3
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 3047294
• PubChem ID: 18318609
• Update Time: 2025-10-28

N-Ethyl-4-nitroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-4-nitroaniline hydrochloride
• Benzenamine, N-ethyl-4-nitro-, hydrochloride
• p-nitro-phenyl-ethylamine-hydrochloride
• L4N64GL7WQ
• Benzenamine, N-ethyl-4-nitro-, hydrochloride (1:1)
• N-ETHYL-4-NITROANILINEHYDROCHLORIDE
• 1201633-43-3
• UNII-L4N64GL7WQ
• AKOS005111094
• SB78110
• SCHEMBL1405413
• N-ethyl-4-nitroaniline;hydrochloride

• Inchi： 1S/C8H10N2O2.ClH/c1-2-9-7-3-5-8(6-4-7)10(11)12;/h3-6,9H,2H2,1H3;1H
• InChI Key： OTVDILMFUMAOJE-UHFFFAOYSA-N
• SMILES： [N+](=O)([O-])C1C=CC(=CC=1)NCC.Cl

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-Ethyl-4-nitroaniline hydrochloride

Comprehensive Overview of N-Ethyl-4-nitroaniline hydrochloride (CAS No. 1201633-43-3)

N-Ethyl-4-nitroaniline hydrochloride (CAS No. 1201633-43-3) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, characterized by its nitro group and ethylamine substitution, plays a pivotal role in the synthesis of intermediates for dyes, agrochemicals, and advanced materials. Its molecular structure, C₈H₁₀N₂O₂·HCl, offers unique reactivity, making it a subject of interest in modern synthetic chemistry.

In recent years, the demand for N-Ethyl-4-nitroaniline hydrochloride has surged due to its applications in high-performance material science and drug discovery. Researchers are particularly intrigued by its potential in designing photoactive compounds and catalysts, aligning with the growing trend of sustainable chemistry. The compound’s nitroaromatic moiety is often leveraged in click chemistry and bioconjugation, addressing key challenges in targeted drug delivery systems.

The synthesis of N-Ethyl-4-nitroaniline hydrochloride typically involves the nitration of N-ethylaniline, followed by hydrochlorination. This process highlights the importance of precise reaction control and purification techniques, as impurities can significantly impact downstream applications. Analytical methods such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a topic frequently searched by quality control professionals.

From an industrial perspective, CAS No. 1201633-43-3 is often discussed in forums focusing on scalable synthesis and cost-effective production. With the rise of green chemistry, manufacturers are exploring eco-friendly alternatives for traditional nitration processes, reducing environmental footprints. This aligns with global initiatives like the UN Sustainable Development Goals, a hot topic among stakeholders.

In academic circles, N-Ethyl-4-nitroaniline hydrochloride is frequently cited in studies about electron-transfer mechanisms and redox-active materials. Its electrochemical properties are particularly relevant to innovations in organic electronics and energy storage, fields gaining traction due to the renewable energy boom. Such applications resonate with searches like “nitroaniline derivatives in batteries” or “aromatic amines for solar cells.”

Safety and handling of N-Ethyl-4-nitroaniline hydrochloride are also common queries. While not classified as hazardous under standard conditions, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. These precautions are part of broader discussions on laboratory best practices, a recurring theme in scientific communities.

In summary, CAS No. 1201633-43-3 represents a versatile building block with cross-disciplinary relevance. Its integration into cutting-edge research and industrial workflows underscores its value in advancing both scientific knowledge and technological innovation. As interest in functionalized nitroaromatics grows, this compound is poised to remain a focal point in chemical development.